Cas no 2137623-72-2 (N-[3-(1-aminocyclohexyl)propyl]propanamide)

• Product Name: N-[3-(1-aminocyclohexyl)propyl]propanamide
• CAS No: 2137623-72-2
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 6440323
• PubChem ID: 165854447
• Update Time: 2025-05-19

N-[3-(1-aminocyclohexyl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1-aminocyclohexyl)propyl]propanamide
• EN300-739804
• 2137623-72-2

• Inchi： 1S/C12H24N2O/c1-2-11(15)14-10-6-9-12(13)7-4-3-5-8-12/h2-10,13H2,1H3,(H,14,15)
• InChI Key： WYTRLAKQAQIQFR-UHFFFAOYSA-N
• SMILES： O=C(CC)NCCCC1(CCCCC1)N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[3-(1-aminocyclohexyl)propyl]propanamide

N-[3-(1-aminocyclohexyl)propyl]propanamide (CAS No. 2137623-72-2): A Comprehensive Overview

N-[3-(1-aminocyclohexyl)propyl]propanamide (CAS No. 2137623-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexylamine and propionamide functional groups, serves as a valuable intermediate in the synthesis of more complex molecules. Its molecular structure, C12H24N2O, offers versatility in drug design, particularly in targeting neurological and metabolic pathways.

The growing interest in N-[3-(1-aminocyclohexyl)propyl]propanamide is driven by its potential applications in central nervous system (CNS) therapeutics. Researchers are exploring its role in modulating neurotransmitter activity, which aligns with current trends in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its structural similarity to other bioactive amines makes it a candidate for drug discovery projects focused on G-protein-coupled receptors (GPCRs).

From a synthetic chemistry perspective, CAS 2137623-72-2 demonstrates excellent stability under standard laboratory conditions, making it suitable for multi-step organic reactions. Its aminocyclohexyl moiety provides a rigid conformational scaffold, often leveraged in medicinal chemistry to enhance binding affinity. Recent publications highlight its utility in creating peptide mimetics and small-molecule inhibitors, addressing hot topics like precision medicine and targeted therapy.

The commercial availability of N-[3-(1-aminocyclohexyl)propyl]propanamide has expanded due to demand from contract research organizations (CROs) and academic labs. Suppliers frequently list it under search terms such as "high-purity cyclohexylamine derivatives" or "pharmaceutical intermediates for CNS drugs", reflecting industry needs. Analytical data (HPLC, NMR) confirms its ≥95% purity, meeting stringent requirements for preclinical studies.

Environmental and safety profiles of 2137623-72-2 comply with REACH and FDA guidelines for research chemicals. While not classified as hazardous, proper handling protocols (gloves, ventilation) are recommended—a crucial consideration for laboratories focusing on green chemistry principles. This aligns with the broader scientific community's emphasis on sustainable synthesis methods.

Future directions for N-[3-(1-aminocyclohexyl)propyl]propanamide research may involve structure-activity relationship (SAR) studies to optimize its pharmacokinetic properties. Computational chemists are employing AI-driven molecular modeling to predict its interactions with biological targets—an approach gaining traction in digital drug discovery. Such innovations position this compound at the intersection of traditional organic chemistry and cutting-edge bioinformatics tools.

For procurement specialists, key search queries like "buy CAS 2137623-72-2" or "custom synthesis of aminocyclohexyl propanamide" yield relevant suppliers. The compound's pricing reflects its GMP-grade status and batch-to-batch consistency, critical factors for quality control in pharmaceutical manufacturing. Documentation typically includes certificates of analysis (CoA) and material safety data sheets (MSDS).

In academic settings, 2137623-72-2 serves as a teaching tool for advanced organic synthesis techniques. Its stepwise preparation demonstrates important concepts like reductive amination and amide coupling—topics frequently covered in graduate-level chemistry curricula. This dual role as both research material and educational resource enhances its market visibility.

The patent landscape reveals incremental innovations involving N-[3-(1-aminocyclohexyl)propyl]propanamide, particularly in prodrug formulations and drug delivery systems. These developments respond to industry demands for improved bioavailability and therapeutic efficacy—trends dominating recent pharma conferences. Intellectual property analyses suggest growing commercial interest in its derivatives.

Analytical challenges associated with CAS 2137623-72-2 include its detection in complex matrices, driving demand for advanced LC-MS methods. Laboratories are developing validated protocols to quantify trace amounts, supporting pharmacokinetic studies. This technical aspect resonates with the broader push for analytical method development in pharmaceutical sciences.